Cas no 73832-13-0 (6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one)
![6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one structure](https://www.kuujia.com/scimg/cas/73832-13-0x500.png)
73832-13-0 structure
Product name:6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one
6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
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- 6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one
- 6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4-one
- 6-Amino-2-(fluoromethyl)-3-(2-(hydroxymethyl)phenyl)-4(3H)-quinazolinone
- DTXSID60224341
- BRN 0832155
- 73832-13-0
- 4(3H)-Quinazolinone, 6-amino-2-(fluoromethyl)-3-(2-(hydroxymethyl)phenyl)-
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- Inchi: InChI=1S/C16H14FN3O2/c17-8-15-19-13-6-5-11(18)7-12(13)16(22)20(15)14-4-2-1-3-10(14)9-21/h1-7,21H,8-9,18H2
- InChI Key: HYUGVWIOGNFIDX-UHFFFAOYSA-N
- SMILES: C1=CC=C(C(=C1)CO)N2C(=NC3=C(C2=O)C=C(C=C3)N)CF
Computed Properties
- Exact Mass: 299.107
- Monoisotopic Mass: 299.107
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 78.9A^2
Experimental Properties
- Density: 1.39
- Boiling Point: 562°C at 760 mmHg
- Flash Point: 293.7°C
- Refractive Index: 1.659
6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one Related Literature
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
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Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
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Tao Luo,Zheng Lou J. Mater. Chem. C, 2017,5, 3330-3335
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Aryya Ghosh,Anagha Karne,Sourav Pal,Nayana Vaval Phys. Chem. Chem. Phys., 2013,15, 17915-17921
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